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Compound of Interest

Compound Name: N-Cyclopentylaniline
CAS No.: 40649-26-1
Cat. No.: B1267050
Get Quote
. J

For immediate release: This technical guide provides an in-depth overview of N-
Cyclopentylaniline, a versatile secondary amine with applications in organic synthesis and
potential for drug discovery and material science. This document is intended for researchers,
scientists, and professionals in drug development, offering detailed information on its
physicochemical properties, synthesis protocols, and current research applications.

Core Compound Properties

N-Cyclopentylaniline is a substituted amine characterized by a cyclopentyl group attached to
the nitrogen atom of an aniline molecule. This structural feature imparts specific physical and
chemical properties that make it a valuable intermediate in various chemical transformations.

Quantitative Data Summary

The key physicochemical properties of N-Cyclopentylaniline are summarized in the table
below for easy reference and comparison.
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Property Value Unit

Molecular Weight 161.24 g/mol

Molecular Formula C11HisN

CAS Number 40649-26-1

Density 1.049 g/cm3

Boiling Point 274.4 °C at 760 mmHg
Flash Point 124 °C

XLogP3-AA 3.2

Hydrogen Bond Donor Count 1

Synthesis of N-Cyclopentylaniline

The primary and most common method for the synthesis of N-Cyclopentylaniline is through
the reductive amination of cyclopentanone with aniline.[1] This reaction proceeds via the
formation of an intermediate imine or iminium ion, which is then reduced in situ to the final
secondary amine product.

Experimental Protocol: Reductive Amination

The following protocol is a generalized procedure for the synthesis of N-Cyclopentylaniline
based on established methods for reductive amination.

Materials:

Cyclopentanone

Aniline

Anhydrous 1,2-dichloroethane (DCE) or another suitable solvent

Glacial Acetic Acid

Sodium triacetoxyborohydride (NaBH(OAC)3)
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Saturated aqueous solution of sodium bicarbonate

Dichloromethane

Brine

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

To a dry round-bottom flask equipped with a magnetic stir bar, add cyclopentanone (1.0
equivalent).

Dissolve the cyclopentanone in anhydrous 1,2-dichloroethane.

Add aniline (1.0-1.2 equivalents) to the solution, followed by the addition of glacial acetic acid
(1.0 equivalent) to catalyze the reaction.

Stir the mixture at room temperature for approximately 20-30 minutes to facilitate the
formation of the iminium ion.

Carefully add sodium triacetoxyborohydride (1.5 equivalents) to the reaction mixture in a
single portion.

Allow the reaction to stir at room temperature for 12-24 hours.

Upon completion, quench the reaction by the slow addition of a saturated aqueous solution
of sodium bicarbonate until gas evolution ceases.

Transfer the mixture to a separatory funnel and separate the organic layer.
Extract the aqueous layer with dichloromethane.

Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution,
followed by brine.

Dry the combined organic phase over anhydrous magnesium sulfate or sodium sulfate, filter,
and concentrate the solvent under reduced pressure to obtain the crude product.
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e The crude N-Cyclopentylaniline can be further purified by column chromatography or
distillation.

Applications in Research and Development

N-Cyclopentylaniline serves as a crucial building block in the synthesis of more complex
molecules.[1] Its potential applications span several scientific fields:

¢ Organic Synthesis: It is primarily used as an intermediate for the creation of various organic
compounds.[1]

o Pharmaceuticals: Derivatives of N-Cyclopentylaniline are being explored for their potential
therapeutic uses, leveraging their structural similarities to known biologically active
compounds.[1]

o Material Science: The compound's unique structure makes it a candidate for the
development of novel polymers and other advanced materials.[1]

Currently, there is limited published research on the specific biological activities and
mechanisms of action of N-Cyclopentylaniline itself.[1] Further investigation is warranted to
explore its potential in drug discovery.

Visualizing the Synthesis Workflow

To illustrate the logical flow of the synthesis of N-Cyclopentylaniline, the following diagram
outlines the key steps of the reductive amination process.
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Reactants Reaction Conditions

Cyclopentanone Anhydrous DCE Acetic Acid NaBH(OAc)3

Proces$s Steps

L@ Mixing and Stirring

Imine Formation

In situ Reduction

Reaction Quenching

Workup & Extraction

Final Broduct

N-Cyclopentylaniline
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Caption: A workflow diagram illustrating the key stages in the synthesis of N-
Cyclopentylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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